Cas no 31023-25-3 (3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate)
31023-25-3 structure
Product Name:3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate
CAS No:31023-25-3
MF:C12H23NO4
MW:245.315324068069
CID:53686
PubChem ID:6426901
Update Time:2025-04-18
3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate Chemical and Physical Properties
Names and Identifiers
-
- 3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate
- 2-Methylbutyroylcarnitine
- 3-(2-Methylbutanoyloxy)-4-trimethylazaniumylbutanoate
- 3-Carboxy-N,N,N-trimethyl-2-(2-methyl-1-oxobutoxy)-1-propanaminium inner salt
- 3-(2-methylbutanoyloxy)-4-(trimethylazaniumyl)butanoate
- 2-Methylbutyrylcarnitine
- 2-methylbutyryl-L-carnitine
- LMFA07070034
- DTXSID90423789
- (2-methylbutyryl)carnitine
- IHCPDBBYTYJYIL-UHFFFAOYSA-N
- Methylbutyroyl-carnitine
- 3-[(2-methylbutanoyl)oxy]-4-(trimethylammonio)butanoate
- CHEBI:73026
- AKOS015899902
- A911350
- AC-8958
- 256928-75-3
- (3R)-3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate
- SCHEMBL235232
- 31023-25-3
- 1439469-64-3
- Q27140243
- L-2-methylbutyrate (3-carboxy-2-hydroxypropyl)trimethyl-hydroxide Ammonium inner salt
- 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-(2-methyl-1-oxobutoxy)-, inner salt, (2R)-
- 3-[(2-methylbutanoyl)oxy]-4-(trimethylazaniumyl)butanoate
-
- Inchi: 1S/C12H23NO4/c1-6-9(2)12(16)17-10(7-11(14)15)8-13(3,4)5/h9-10H,6-8H2,1-5H3
- InChI Key: IHCPDBBYTYJYIL-UHFFFAOYSA-N
- SMILES: O(C(C(C)CC)=O)C(CC(=O)[O-])C[N+](C)(C)C
Computed Properties
- Exact Mass: 245.16300
- Monoisotopic Mass: 245.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4A^2
- XLogP3: 1.8
Experimental Properties
- Color/Form: Not available
- Density: Not available
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- PSA: 66.43000
- LogP: -0.20950
- Vapor Pressure: Not available
3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate Customs Data
- HS CODE:2923900090
- Customs Data:
China Customs Code:
2923900090Overview:
2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AF28369-5mg |
3-(2-methylbutanoyloxy)-4-trimethylazaniumylbutanoate |
31023-25-3 | 99.9% | 5mg |
$1250.00 | 2024-04-20 |
3-((2-Methylbutanoyl)oxy)-4-(trimethylammonio)butanoate Related Literature
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Margherita Ruoppolo,Emanuela Scolamiero,Marianna Caterino,Valentina Mirisola,Flavia Franconi,Ilaria Campesi Mol. BioSyst. 2015 11 2483
-
Qian Ba,Chao Huang,Yijing Fu,Junyang Li,Jingquan Li,Ruiai Chu,Xudong Jia,Hui Wang Toxicol. Res. 2016 5 107
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Emanuela Scolamiero,Carla Cozzolino,Lucia Albano,Antonella Ansalone,Marianna Caterino,Graziella Corbo,Maria Grazia di Girolamo,Cristina Di Stefano,Adriano Durante,Giovanni Franzese,Ignazio Franzese,Giovanna Gallo,Paolo Giliberti,Laura Ingenito,Giovanni Ippolito,Basilio Malamisura,Pietro Mazzeo,Antonella Norma,Daniela Ombrone,Giancarlo Parenti,Silvana Pellecchia,Rita Pecce,Ippolito Pierucci,Roberta Romanelli,Anna Rossi,Massimo Siano,Teodoro Stoduto,Guglielmo R. D. Villani,Generoso Andria,Francesco Salvatore,Giulia Frisso,Margherita Ruoppolo Mol. BioSyst. 2015 11 1525
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